Cas no 64543-48-2 (2-Cyclohexen-1-ol, 3,5,5-trimethyl-, (S)-)

• Product Name: 2-Cyclohexen-1-ol, 3,5,5-trimethyl-, (S)-
• CAS No: 64543-48-2
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 422759
• PubChem ID: 6999727
• Update Time: 2025-04-19

2-Cyclohexen-1-ol, 3,5,5-trimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-ol, 3,5,5-trimethyl-, (S)-
• 64543-48-2
• Isophorol, (-)-
• (-)-isophorol
• Q27263386
• UNII-61X13097C0
• 3,5,5-Trimethyl-2-cyclohexen-1-ol, (1S)-
• 61X13097C0

• Inchi： 1S/C9H16O/c1-7-4-8(10)6-9(2,3)5-7/h4,8,10H,5-6H2,1-3H3/t8-/m1/s1
• InChI Key： LDRWAWZXDDBHTG-MRVPVSSYSA-N
• SMILES： O[C@@H]1C=C(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols